Cas no 1215295-84-3 (4-Ethyl-5-methyl-2-pyrimidinol)

4-Ethyl-5-methyl-2-pyrimidinol is a pyrimidine derivative characterized by its ethyl and methyl substituents at the 4 and 5 positions, respectively. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features make it valuable for constructing more complex molecules, including potential bioactive compounds. The compound exhibits stability under standard conditions and can undergo further functionalization, enabling tailored modifications for specific applications. Its purity and well-defined structure ensure consistent performance in synthetic workflows. Researchers favor it for its reliability in producing high-yield, selective reactions in medicinal and industrial chemistry contexts.
4-Ethyl-5-methyl-2-pyrimidinol structure
1215295-84-3 structure
Product Name:4-Ethyl-5-methyl-2-pyrimidinol
CAS No:1215295-84-3
MF:C7H10N2O
MW:138.167101383209
CID:1087955
PubChem ID:51072187
Update Time:2025-05-28

4-Ethyl-5-methyl-2-pyrimidinol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-methylpyrimidin-2-ol
    • 2-(3-BROMOPHENYL)-5-PROPYL-1,3,4-OXADIAZOLE
    • 6-ethyl-5-methyl-1H-pyrimidin-2-one
    • DTXSID20679752
    • 6-Ethyl-5-methylpyrimidin-2(1H)-one
    • 1215295-84-3
    • 6-ethyl-5-methyl-2(1H)-pyrimidinone(SALTDATA: FREE)
    • 4-ethyl-5-methyl-1H-pyrimidin-2-one
    • MFCD14702856
    • 6-ETHYL-5-METHYL-2(1H)-PYRIMIDINONE
    • SB56833
    • 6-ethyl-5-methyl-1,2-dihydropyrimidin-2-one
    • AKOS006334174
    • BS-37285
    • 4-ethyl-5-methyl-2-pyrimidinol
    • AKOS022185593
    • 4-Ethyl-5-methyl-2-pyrimidinol
    • MDL: MFCD18917004
    • Inchi: 1S/C7H10N2O/c1-3-6-5(2)4-8-7(10)9-6/h4H,3H2,1-2H3,(H,8,9,10)
    • InChI Key: MFLKSHVKRZWJRO-UHFFFAOYSA-N
    • SMILES: O=C1N=CC(C)=C(CC)N1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.5Ų

4-Ethyl-5-methyl-2-pyrimidinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B434480-50mg
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$ 50.00 2022-06-07
TRC
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$ 65.00 2022-06-07
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A2B Chem LLC
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